Cas no 684271-09-8 (4-Carboethoxyphenyl cyclohexyl ketone)

• Product Name: 4-Carboethoxyphenyl cyclohexyl ketone
• CAS No: 684271-09-8
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 878578
• PubChem ID: 24724191
• Update Time: 2025-11-02

4-Carboethoxyphenyl cyclohexyl ketone Chemical and Physical Properties

Names and Identifiers

• 4-CARBOETHOXYPHENYL CYCLOHEXYL KETONE
• ethyl 4-(cyclohexanecarbonyl)benzoate
• 4-CARBOETHOXYPHENYLCYCLOHEXYLKETONE
• DTXSID50642590
• 684271-09-8
• MFCD03841347
• ETHYL 4-CYCLOHEXANECARBONYLBENZOATE
• AKOS016019943
• 4-Carboethoxyphenyl cyclohexyl ketone

• MDL： MFCD03841347
• Inchi： 1S/C16H20O3/c1-2-19-16(18)14-10-8-13(9-11-14)15(17)12-6-4-3-5-7-12/h8-12H,2-7H2,1H3
• InChI Key： AEPOXFWOYIRIMT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OCC)=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 260.14100
• Monoisotopic Mass: 260.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.094
• Boiling Point: 398.3°C at 760 mmHg
• Flash Point: 175.5°C
• Refractive Index: 1.532
• PSA: 43.37000
• LogP: 3.62630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Carboethoxyphenyl cyclohexyl ketone

4-Carboethoxyphenyl cyclohexyl ketone (CAS No. 684271-09-8): A Versatile Chemical Intermediate for Modern Applications

4-Carboethoxyphenyl cyclohexyl ketone (CAS No. 684271-09-8) is an important organic compound widely used in pharmaceutical synthesis, material science, and specialty chemical production. This ketone derivative features a unique molecular structure combining a cyclohexyl group with a carboethoxyphenyl moiety, making it valuable for various industrial and research applications.

The growing interest in 4-Carboethoxyphenyl cyclohexyl ketone stems from its role as a key intermediate in synthesizing complex molecules. Researchers and manufacturers frequently search for "4-Carboethoxyphenyl cyclohexyl ketone suppliers", "684271-09-8 synthesis method", and "carboethoxy ketone applications", reflecting its commercial and scientific significance. The compound's balanced lipophilicity and electronic properties make it particularly useful in medicinal chemistry.

From a chemical perspective, 4-Carboethoxyphenyl cyclohexyl ketone demonstrates excellent stability under standard conditions, with a molecular weight of 260.33 g/mol. Its ethyl ester group provides reactivity for further transformations, while the cyclohexyl ketone portion contributes to spatial configuration in molecular design. These characteristics answer common search queries like "how to modify 4-Carboethoxyphenyl cyclohexyl ketone" and "ketone derivatives for drug discovery".

In pharmaceutical applications, this compound serves as a building block for potential therapeutic agents. The carboethoxy phenyl ketone structure is particularly valuable in developing central nervous system (CNS) drugs, addressing trending topics in "neurological drug intermediates" and "blood-brain barrier penetrating compounds". Its molecular framework allows for the creation of compounds with optimized pharmacokinetic properties.

The material science field has discovered innovative uses for 4-Carboethoxyphenyl cyclohexyl ketone CAS 684271-09-8 in advanced polymer systems. Researchers investigating "high-performance polymer precursors" and "specialty coating materials" frequently utilize this ketone derivative. Its aromatic and aliphatic components provide unique thermal and mechanical properties to resulting materials.

Manufacturing processes for 4-Carboethoxyphenyl cyclohexyl ketone have evolved to meet increasing demand. Current methods focus on sustainable production, aligning with searches for "green chemistry ketone synthesis" and "environmentally friendly chemical processes". Advanced catalytic systems and solvent optimization techniques have improved yields while reducing environmental impact.

Quality control standards for 684271-09-8 require rigorous analytical verification. Modern laboratories employ HPLC, GC-MS, and NMR techniques to ensure purity, responding to industry needs for "high purity ketone derivatives" and "analytical methods for specialty chemicals". These quality measures are critical for applications in sensitive fields like pharmaceutical development.

The market for cyclohexyl phenyl ketone derivatives continues to expand, driven by growth in specialty chemicals and drug discovery. Business professionals often search for "4-Carboethoxyphenyl cyclohexyl ketone market trends" and "global ketone chemical suppliers", indicating strong commercial interest. Asia-Pacific regions particularly show increasing demand for this chemical intermediate.

Storage and handling of 4-Carboethoxyphenyl cyclohexyl ketone follow standard organic compound protocols. While not classified as hazardous, proper precautions ensure material integrity, addressing practical queries about "chemical storage best practices" and "handling aromatic ketones safely". Typical recommendations include protection from moisture and extreme temperatures.

Future research directions for CAS 684271-09-8 include exploring its potential in renewable energy applications and nanotechnology. These emerging fields generate search terms like "ketones in energy storage" and "molecular building blocks for nanomaterials". The compound's structural versatility positions it well for these cutting-edge applications.

For researchers considering 4-Carboethoxyphenyl cyclohexyl ketone in their work, numerous synthetic pathways exist for modification. Common laboratory searches include "functionalization of aryl cyclohexyl ketones" and "ester-ketone reactivity patterns". The compound's balanced electronic properties enable diverse chemical transformations.

In conclusion, 4-Carboethoxyphenyl cyclohexyl ketone (684271-09-8) represents a valuable chemical tool with wide-ranging applications. Its importance in pharmaceutical development, material science, and specialty chemistry ensures continued relevance. As synthetic methods advance and new applications emerge, this compound will likely maintain its position as an important intermediate in chemical research and industrial processes.